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Compound of Interest

Compound Name: Amberlite SR1L NA

Cat. No.: B1592796

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing Amberlite SR1L Na, a
strong acid cation exchange resin, for the effective removal of heavy metal contaminants from
agueous solutions. The protocols outlined below are intended to serve as a foundational
methodology for laboratory-scale experiments and can be adapted for various research and
development applications.

Introduction to Amberlite SR1L Na

Amberlite SR1L Na is a gel-type strong acid cation exchange resin composed of a sulfonated
polystyrene-divinylbenzene copolymer.[1][2] It is characterized by its excellent physical,
chemical, and thermal stability, high exchange capacity, and good ion exchange kinetics.[1][2]
Primarily supplied in the sodium (Na+) form, it effectively removes cationic heavy metals from
solutions through an ion exchange mechanism.

The sulfonic acid functional groups (-SOsH) on the resin matrix are the active sites for ion
exchange.[1] In the sodium form, the resin readily exchanges its Na+ ions for divalent or

multivalent heavy metal cations (M2*) present in the solution, as depicted in the following
reaction:

2(Resin-SOs~Nat) + M2+ & (Resin-S037)2M2* + 2Na*

Key Properties of Amberlite SR1L Na
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A summary of the key physical and chemical properties of Amberlite SR1L Na is presented in

Table 1.
Property Value Reference
o Styrene-divinylbenzene (2]
copolymer, gel
Functional Group Sulfonic Acid [1][2]
lonic Form as Shipped Sodium (Na*) [11[2]
Total Exchange Capacity >1.9eq/L [1112]
Water Retention Capacity 41 - 49% [1][2]
Particle Size 600 - 800 um [1112]

Maximum Operating

Temperature

120°C (248°F)

[2]

Experimental Protocols for Heavy Metal Removal

The following sections detail the protocols for both batch and column experiments to evaluate

the heavy metal removal efficiency of Amberlite SR1L Na.

Resin Preparation and Activation

Proper preparation of the resin is crucial for obtaining accurate and reproducible results.

o Hydration: Accurately weigh the desired amount of Amberlite SR1L Na resin. Suspend the

resin in deionized water (1:10 w/v) and allow it to swell for at least 24 hours. This ensures

complete hydration of the resin beads.

» Washing: Decant the supernatant and wash the resin multiple times with deionized water to

remove any impurities and leachable substances.

 Activation (Conversion to H* form - Optional but Recommended): For fundamental studies,

converting the resin to the hydrogen (H*) form can provide more consistent results.
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o Wash the hydrated resin with a 1 M HCI solution for at least 30 minutes.

o Rinse thoroughly with deionized water until the pH of the effluent is neutral.

e Conversion back to Na* form (if activated to H* form):

o Wash the resin with a 1 M NacCl solution.

o Rinse with deionized water until no chloride ions are detected in the effluent (tested with

AgNO3).

Resin Preparation Activation (Optional) Conversion to Na+ Form
‘ ‘

Click to download full resolution via product page

Caption: Workflow for the preparation and activation of Amberlite SR1L Na resin.

Batch Adsorption Experiments

Batch experiments are useful for determining the equilibrium and kinetic parameters of heavy

metal adsorption.

Materials:

Prepared Amberlite SR1L Na resin
Stock solutions of heavy metal salts (e.g., Pb(NO3s)2, CdClz, CuSOas, ZnS0Oa)
Deionized water

pH meter
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¢ Orbital shaker

e Centrifuge or filtration apparatus

o Analytical instrument for metal concentration measurement (e.g., AAS, ICP-OES)[1][3][4][5]

Procedure:

» Prepare a series of heavy metal solutions of known concentrations by diluting the stock
solution with deionized water.

o Adjust the pH of the solutions to the desired value using dilute HNOs or NaOH.

o Accurately weigh a specific amount of the prepared resin and add it to each heavy metal
solution in a conical flask.

o Place the flasks on an orbital shaker and agitate at a constant speed and temperature for a
predetermined contact time.

o After the desired time, separate the resin from the solution by centrifugation or filtration.

e Analyze the supernatant for the final heavy metal concentration.

o Calculate the amount of heavy metal adsorbed per unit mass of resin (ge) and the removal
efficiency.

Calculations:

o Adsorption Capacity (ge, mg/g): e = (Co-Ce) *V/m

+ Removal Efficiency (%): % Removal = [(Co - Ce) / Co] * 100

Where:

e Co = Initial heavy metal concentration (mg/L)

e Ce = Equilibrium heavy metal concentration (mg/L)

e V = Volume of the solution (L)
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e m = Mass of the resin (g)

Column Adsorption Experiments

Column studies simulate industrial applications and are used to determine breakthrough curves
and the dynamic binding capacity of the resin.

Materials:

e Prepared Amberlite SR1L Na resin

e Glass or acrylic column with adjustable flow rate

 Peristaltic pump

 Fraction collector

e Heavy metal solution of known concentration and pH

Procedure:

o Pack a known amount of the prepared resin into the column to a specific bed height.

o Pass deionized water through the column to remove any air bubbles and to ensure a packed
bed.

e Pump the heavy metal solution through the column at a constant flow rate.
o Collect effluent samples at regular time intervals using a fraction collector.
e Analyze the collected samples for heavy metal concentration.

o Continue the experiment until the effluent concentration (Ct) approaches the influent
concentration (Co), indicating that the resin is saturated.

» Plot the breakthrough curve (Ct/Co vs. time or bed volumes).
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Caption: Workflow for column adsorption experiments.
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Performance Data (Representative)

Due to the limited availability of specific performance data for Amberlite SR1L Na in peer-

reviewed literature for heavy metal removal, the following tables provide representative data

from studies on similar strong acid cation exchange resins (e.g., Amberlite IR-120). This data

illustrates the expected performance and the influence of key experimental parameters.

Table 2: Representative Adsorption Capacities for Various Heavy Metals

Adsorption
Heavy Metal .
| Adsorbent pH Capacity Reference
on

(mglg)
Lead (Pb2*) Amberlite IR-120 5.0 ~150-200 [6][7]
Cadmium (Cd?*)  Amberlite IR-120 5.0 ~100-150 [6][8]
Copper (Cuzt) Amberlite IR-120 5.0 ~50-100 [9]
Zinc (Zn2+) Amberlite IR-120  4.5-7.0 ~40-80 [10]

Table 3: Influence of pH on Heavy Metal Removal Efficiency (Representative)

Trend in
Heavy Metal
| Adsorbent pH Range Removal Reference
on
Efficiency
) Increases with
Lead (Pb?*) Amberlite IR-120 2.0-6.0 ] ] [6]
increasing pH
_ _ Increases with
Cadmium (Cd2*)  Amberlite IR-120 2.0-7.0 ) ) [6][8]
increasing pH
) Increases with
Copper (Cu?+) Amberlite IR-120 2.0-6.0 ] ] [9]
increasing pH
) ) Increases with
Zinc (Zn2+) Amberlite IR-120 2.0-7.0 [10]

increasing pH
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Note: The optimal pH for heavy metal removal by strong acid cation exchange resins is
typically in the range of 4-7. At lower pH values, there is competition from H* ions for the
exchange sites, which reduces the removal efficiency.

Resin Regeneration

Amberlite SR1L Na can be effectively regenerated for multiple cycles of use, which is a key
advantage of the ion exchange process. Regeneration involves eluting the bound heavy metals
and converting the resin back to its initial ionic form.

Regenerants:

e Sodium Chloride (NaCl): A 5-10% solution is commonly used to regenerate the resin back to
the Na* form.

e Hydrochloric Acid (HCI) or Sulfuric Acid (H2S0a4): A 5-10% solution can be used to
regenerate the resin to the H* form.[11]

Regeneration Protocol (Column):

o After saturation with heavy metals, pass deionized water through the column to remove any
remaining feed solution.

e Pass the chosen regenerant solution through the column at a controlled flow rate.
o Collect the eluate, which will contain a concentrated solution of the heavy metals.

» Rinse the column thoroughly with deionized water until the effluent is neutral and free of the
regenerant ions.

e The regenerated resin is now ready for the next adsorption cycle.
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Caption: General workflow for the regeneration of Amberlite SR1L Na resin.

Conclusion

Amberlite SR1L Na is a robust and high-capacity strong acid cation exchange resin suitable
for the removal of heavy metals from aqueous solutions. The provided protocols for resin
preparation, batch and column experiments, and regeneration offer a solid framework for
researchers and scientists to investigate and optimize heavy metal removal processes. The
performance of the resin is influenced by factors such as pH, contact time, and initial metal
concentration, which should be carefully controlled and optimized for specific applications.
While specific quantitative data for Amberlite SR1L Na is limited, the representative data from
similar resins provide a good indication of its potential performance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1592796?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1592796?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

